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Compound of Interest

tert-butyl N-
Compound Name:

(benzylsulfamoyl)carbamate

cat. No.: B1287069

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of tert-butyl N-(benzylsulfamoyl)carbamate.
The information is curated for researchers and professionals engaged in drug discovery and

development, offering key data in a structured format to facilitate laboratory work and further
investigation.

Core Physicochemical Properties

The fundamental physicochemical characteristics of tert-butyl N-
(benzylsulfamoyl)carbamate are summarized below. While experimental data for some
properties are not readily available in public literature, predicted values from computational
models are provided to guide initial experimental design.

Table 1: Physicochemical Properties of tert-butyl N-(benzylsulfamoyl)carbamate
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Property Value Source
tert-butyl N-

IUPAC Name
(benzylsulfamoyl)carbamate

CAS Number 147000-78-0

Molecular Formula C12H18N204S

Molecular Weight 286.35 g/mol

Physical Form Solid

Appearance Off-white [1]

Melting Point 106 - 108 °C

. _ Predicted: 484.7 + 45.0 °C at

Boiling Point N/A
760 mmHg

pKa Predicted: 8.5+ 0.7 N/A

LogP Predicted: 2.3 £ 0.6 N/A
Insoluble in water.[1] Predicted

- to be soluble in organic

Solubility N/A
solvents such as methanol,
ethanol, and dichloromethane.
1S/C12H18N204S/c1-
12(2,3)18-11(15)14-

InChl Code 19(16,17)13-9-10-7-5-4-6-8-
10/h4-8,13H,9H2,1-3H3,
(H,14,15)
LQYHTXUYYNNFPZ-

InChl Key

UHFFFAOYSA-N

Note: Predicted values are computationally generated and should be confirmed by

experimental analysis.

Synthesis and Experimental Protocols
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The synthesis of tert-butyl N-(benzylsulfamoyl)carbamate can be approached through the
reaction of benzylsulfonyl chloride with tert-butyl carbamate. This method is a common strategy
for the formation of N-sulfonylcarbamates. Below is a generalized experimental protocol based
on established procedures for similar syntheses.

General Synthesis of N-Sulfonylcarbamates

The synthesis of N-acylsulfonamides, a class of compounds that includes tert-butyl N-
(benzylsulfamoyl)carbamate, is often achieved by treating a sulfonamide with an acid
anhydride or acid chloride in the presence of a base.

Reaction Scheme:

Benzylsulfonyl Chloride +

tert-butyl N-(benzylsulfamoyl)carbamate

_ﬂr
tert-Butyl Carbamate

Click to download full resolution via product page
Caption: General reaction for the synthesis of tert-butyl N-(benzylsulfamoyl)carbamate.
Experimental Protocol:

Materials:

Benzylsulfonyl chloride

tert-Butyl carbamate

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Anhydrous sodium sulfate or magnesium sulfate
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o Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography columns)

Procedure:

e Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve tert-butyl carbamate in the chosen anhydrous solvent.

o Addition of Base: Add the tertiary amine base to the solution and stir for a few minutes at
room temperature.

» Addition of Sulfonyl Chloride: Slowly add a solution of benzylsulfonyl chloride in the same
anhydrous solvent to the reaction mixture. The addition is typically performed at 0 °C to
control any exothermic reaction.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir until
completion. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

o Workup:
o Quench the reaction by adding a saturated aqueous solution of ammonium chloride.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure
tert-butyl N-(benzylsulfamoyl)carbamate.

Potential Biological Activity and Research Workflow

While specific biological activities for tert-butyl N-(benzylsulfamoyl)carbamate are not yet
extensively documented, the broader class of sulfonamides is known for a wide range of
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pharmacological effects, including antibacterial and anticancer properties.[2] N-
acylsulfonamides, in particular, are recognized as bioisosteres of carboxylic acids and are
prevalent in many pharmaceutically active compounds.[3]

Given this context, a logical workflow for investigating the biological potential of tert-butyl N-
(benzylsulfamoyl)carbamate would involve a series of screening and characterization steps.
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Caption: A logical workflow for the biological evaluation of tert-butyl N-
(benzylsulfamoyl)carbamate.

This workflow begins with the synthesis and full physicochemical characterization of the
compound. Following this, broad biological screening against various cell lines (e.g., cancer
cell lines) or microbial strains would be conducted. Any identified "hits" would then undergo
more detailed studies to determine their potency and initial mechanism of action. Promising
candidates would then enter a lead optimization phase, involving the synthesis of analogues to
establish structure-activity relationships (SAR) and improve pharmacokinetic properties (ADME
- Absorption, Distribution, Metabolism, and Excretion), culminating in in vivo testing.

Safety Information

Based on available safety data sheets for related compounds, tert-butyl N-
(benzylsulfamoyl)carbamate should be handled with care in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation
Source:[4]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the material safety data sheet
(MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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